Cas no 473265-96-2 (1-(2H-1,3-benzodioxol-5-yloxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride)

• Product Name: 1-(2H-1,3-benzodioxol-5-yloxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride
• CAS No: 473265-96-2
• MF: C₁₅H₂₄Cl₂N₂O₄
• MW: 367.268062591553
• CID: 5920366
• PubChem ID: 6456560
• Update Time: 2025-10-31

1-(2H-1,3-benzodioxol-5-yloxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d][1,3]dioxol-5-yloxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride
• 1-(2H-1,3-BENZODIOXOL-5-YLOXY)-3-(4-METHYLPIPERAZIN-1-YL)PROPAN-2-OL DIHYDROCHLORIDE
• 473265-96-2
• F0719-0072
• 1-(1,3-benzodioxol-5-yloxy)-3-(4-methylpiperazin-1-yl)propan-2-ol;dihydrochloride
• AKOS026678516
• 1-(2H-1,3-benzodioxol-5-yloxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride

• Inchi： 1S/C15H22N2O4.2ClH/c1-16-4-6-17(7-5-16)9-12(18)10-19-13-2-3-14-15(8-13)21-11-20-14;;/h2-3,8,12,18H,4-7,9-11H2,1H3;2*1H
• InChI Key： QHRVTPBPQQGHSZ-UHFFFAOYSA-N
• SMILES： C(OC1C=C2C(=CC=1)OCO2)C(O)CN1CCN(C)CC1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 366.1113126g/mol
• Monoisotopic Mass: 366.1113126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(2H-1,3-benzodioxol-5-yloxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride

Comprehensive Overview of 1-(2H-1,3-benzodioxol-5-yloxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride (CAS No. 473265-96-2)

1-(2H-1,3-benzodioxol-5-yloxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride (CAS No. 473265-96-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodioxole and methylpiperazine moieties, exhibits potential applications in drug development, particularly in targeting specific neurological pathways and receptor interactions. Its structural complexity and functional groups make it a subject of interest for researchers exploring central nervous system (CNS) therapeutics and signal transduction modulation.

The compound's dihydrochloride salt form enhances its solubility and stability, which is critical for in vitro and in vivo studies. Recent trends in scientific literature highlight its relevance in the context of neuropharmacology and psychotropic drug design. For instance, researchers are investigating its potential as a serotonin receptor modulator, a topic frequently searched in academic databases and AI-driven platforms like Google Scholar and PubMed. The growing interest in precision medicine and personalized therapeutics has further amplified the demand for compounds like 473265-96-2, which offer targeted mechanisms of action.

From a synthetic chemistry perspective, the compound's benzodioxol-5-yloxy group contributes to its lipophilicity, a property often associated with improved blood-brain barrier (BBB) penetration. This feature aligns with current industry focus on CNS drug delivery, a hot topic in pharmaceutical forums and conferences. Additionally, the 4-methylpiperazine moiety is known to influence binding affinity and selectivity toward certain G-protein-coupled receptors (GPCRs), making it a valuable scaffold for drug discovery projects.

In the context of SEO optimization, this compound is often searched alongside terms like "benzodioxole derivatives," "methylpiperazine-based drugs," and "CNS-active compounds." These long-tail keywords reflect the nuanced queries of researchers and industry professionals seeking specialized information. The compound's CAS number (473265-96-2) is another critical identifier, frequently used in patent searches and regulatory submissions to ensure accuracy in scientific documentation.

Ongoing studies are exploring the structure-activity relationship (SAR) of 1-(2H-1,3-benzodioxol-5-yloxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride, particularly its potential role in neurodegenerative diseases and mood disorders. With the rise of computational chemistry and AI-driven drug design, this compound is also being evaluated in virtual screening campaigns to identify novel therapeutic targets. Such applications resonate with the broader scientific community's interest in digital transformation and high-throughput screening technologies.

In summary, 1-(2H-1,3-benzodioxol-5-yloxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride (CAS No. 473265-96-2) represents a promising candidate for advanced pharmacological research. Its multifaceted properties and alignment with contemporary biomedical trends underscore its relevance in both academic and industrial settings. As the demand for innovative therapeutics grows, this compound is poised to remain a focal point in discussions about next-generation drug development.